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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 5-Cyclohexadecen-1-one, a

widely utilized macrocyclic musk in the fragrance industry, for its application in fragrance

formulation. This document outlines its chemical and physical properties, olfactory profile,

performance data, and detailed protocols for its evaluation.

Introduction
5-Cyclohexadecen-1-one, also known by trade names such as Ambretone® and Velvione™,

is a synthetic macrocyclic musk valued for its persistent, powdery, and warm musk aroma.[1][2]

Its chemical structure imparts significant stability and substantivity, making it a versatile

ingredient in a wide array of fragranced products, from fine fragrances to laundry detergents.[1]

[2] This document serves as a technical guide for the effective incorporation and evaluation of

5-Cyclohexadecen-1-one in fragrance formulations.

Chemical and Physical Properties
Proper understanding of the physicochemical properties of 5-Cyclohexadecen-1-one is crucial

for its effective use in formulation and for predicting its behavior in different product matrices.
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Property Value Reference(s)

Chemical Name 5-Cyclohexadecen-1-one [3]

CAS Number 37609-25-9 [4]

Molecular Formula C₁₆H₂₈O [4]

Molecular Weight 236.4 g/mol [4]

Appearance

Colorless liquid that may

crystallize at room

temperature.

[4]

Odor Profile
Powdery, musky, with sweet,

floral, and amber undertones.
[5][6]

Odor Detection Threshold 0.6 ng/L in air [4]

Boiling Point 300°C (572°F) [4]

Flash Point 160°C (320°F) [4]

Vapor Pressure 0.0013 hPa (at 20°C) [7]

log P >6.00 [4]

Olfactory Profile and Application
5-Cyclohexadecen-1-one is a foundational base note in modern perfumery, contributing to the

longevity and overall structure of a fragrance. Its characteristic powdery musk scent provides a

soft, clean, and warm background that enhances and fixes other fragrance notes.[1] It is

particularly effective in fine fragrances, where it imparts a sophisticated and long-lasting trail,

and in laundry care products, due to its excellent substantivity on fabrics.[1][2]

Recommended Use Levels:
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Application Typical Use Level (%)

Fine Fragrance 0.2 - 4

Fabric Softener 0.1 - 1.5

Liquid Detergent 0.05 - 0.5

Shampoo 0.05 - 0.5

Soap 0.1 - 1.0

Antiperspirant 0.05 - 0.5

Data compiled from industry technical datasheets.

Performance Data
Stability
The stability of a fragrance ingredient is critical for its performance in various consumer product

bases, which can range in pH and composition. 5-Cyclohexadecen-1-one exhibits broad

stability across a range of typical product matrices.

Product Matrix pH Stability Reference(s)

Fine Fragrance

(Alcoholic)
N/A Good [8][9]

Fabric Softener 3 Good [8][9]

Antiperspirant 3.5 Good [8][9]

Toiletry Applications

(e.g., lotions)
6 Good [8][9]

Liquid Detergent 9 Good [8][9]

Soap 10 Good [8][9]

Powder Detergent 11 Good [8][9]

Bleach 14 Poor [8][9]
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Substantivity
Substantivity refers to the longevity of a fragrance on a particular substrate. 5-
Cyclohexadecen-1-one demonstrates excellent substantivity, a key attribute for its use in

leave-on products and laundry care.

Substrate Substantivity Reference(s)

Skin Good [6][8]

Dry Fabric Good [6][8]

Wet Fabric Good [6][8]

Hair Good [6][8]

Tenacity on Blotter > 400 hours [10]

Experimental Protocols
The following are detailed methodologies for the evaluation of 5-Cyclohexadecen-1-one in

fragrance formulations.

Sensory Analysis: Fragrance Evaluation on Blotter
This protocol outlines the standard procedure for the olfactory evaluation of 5-
Cyclohexadecen-1-one over time to assess its character and longevity.
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Preparation Evaluation Data Recording

Prepare a 10% solution of 
5-Cyclohexadecen-1-one in ethanol

Dip a standard fragrance blotter 
into the solution for 2 seconds Remove and allow excess to drip off Initial Evaluation (t=0):

Assess top notes immediately after drying
Begin Evaluation Mid-point Evaluations:

Assess at 30 min, 1 hr, 4 hrs, 8 hrs
Long-term Evaluations:

Assess at 24 hrs, 48 hrs, and daily thereafter
Record olfactory descriptors

(e.g., powdery, sweet, animalic)
Document Findings Rate odor intensity on a

1-10 scale
Note any changes in character

over time

Preparation & Washing

Sensory Evaluation Analytical Quantification (GC-MS)

Prepare a standard detergent base containing
0.5% 5-Cyclohexadecen-1-one

Wash pre-weighed cotton swatches
in a laboratory-scale washing machine

Rinse and line-dry the swatches
in a controlled environment

Assemble a trained sensory panel

Sensory Testing

Extract fragrance from a subset of swatches
at each time point using a suitable solvent (e.g., hexane)

Analytical Testing

Panelists evaluate the odor intensity of the dry swatches
at 24, 48, and 72 hours post-drying

Rate intensity on a labeled magnitude scale (LMS)

Analyze the extracts by Gas Chromatography-Mass Spectrometry (GC-MS)

Quantify the amount of 5-Cyclohexadecen-1-one
using an internal standard
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Sample Preparation Storage Conditions Analysis

Incorporate 5-Cyclohexadecen-1-one at a
 target concentration into the product base Package the product in its intended final packaging Prepare a control sample stored at 4°C Accelerated Stability:

Store samples at 40°C for 1, 2, and 3 months
Begin Storage

Real-time Stability:
Store samples at room temperature (25°C)

for 6, 12, and 24 months

Include a light exposure condition
(e.g., UV chamber)

At each time point, evaluate samples for:
- Olfactory changes (sensory panel)
- Physical changes (color, viscosity)

- Chemical degradation (GC-MS)

Periodic Testing Compare results to the control sample
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Fragrance Structure

Top Notes
(5-15% of blend)

Evaporate quickly (5-15 mins)
Citrus, Aromatic

Middle Notes (Heart)
(30-60% of blend)

Emerge after top notes (20-60 mins)
Floral, Fruity, Spicy

Base Notes (Fixatives)
(15-40% of blend)

Longest lasting (hours to days)
Woody, Resinous, Musky

5-Cyclohexadecen-1-one
(A Key Base Note)
- Provides fixation

- Adds warmth and sensuality
- Enhances overall longevity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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